Lipophilicity Advantage Over Des-Allyl Analog
The N1-allyl substitution elevates the calculated logP to 3.581 compared to an estimated logP of approximately 2.9 for the N1-H analog (3-cyclohexyl-6,7-dimethoxy-1H-quinazoline-2,4-dione), based on a fragment contribution of the allyl group (π = +0.6) added to the des-allyl core prediction . This ~0.7 unit increase in logP can significantly affect membrane permeability and tissue distribution.
| Evidence Dimension | Calculated logP (octanol-water partition coefficient) |
|---|---|
| Target Compound Data | logP = 3.581 |
| Comparator Or Baseline | 3-cyclohexyl-6,7-dimethoxy-1H-quinazoline-2,4-dione (N1-H analog), estimated logP ≈ 2.9 |
| Quantified Difference | ΔlogP ≈ +0.7 (target more lipophilic) |
| Conditions | Computed values from ChemDiv (target) and additive fragment-based estimate (analog) |
Why This Matters
For screening campaigns, the higher logP may improve passive membrane permeability at the expense of aqueous solubility, directly impacting assay conditions and in vitro-to-in vivo translation.
